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Compound of Interest

Compound Name: 1-Tetratriacontanol

CAS No.: 28484-70-0

Cat. No.: B121377

Get Quote

Welcome to the comprehensive technical support guide for solid 1-Tetratriacontanol (CAS

28484-70-0). This resource is designed for researchers, scientists, and drug development

professionals to ensure safe and effective handling and storage of this long-chain fatty alcohol.

Here, we address common challenges and questions in a practical, question-and-answer

format, grounded in scientific principles and field-proven expertise.

Section 1: Product Characteristics and Safe
Handling
This section provides a foundational understanding of 1-Tetratriacontanol's properties and the

necessary precautions for its handling.

What is 1-Tetratriacontanol?

1-Tetratriacontanol is a saturated, long-chain primary fatty alcohol with the chemical formula

C34H70O.[1][2] It is a waxy, white solid at room temperature.[1] Due to its long hydrocarbon

chain, it is a non-polar molecule with very low water solubility.
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Property Value Source

CAS Number 28484-70-0 [1][2]

Molecular Formula C34H70O [1][2]

Molecular Weight 494.92 g/mol [1][2]

Physical State Solid [1]

Melting Point ~92 °C [1]

What are the primary safety concerns when handling solid 1-Tetratriacontanol?

Long-chain fatty alcohols like 1-Tetratriacontanol are generally considered to have low acute

toxicity. However, as with any chemical, prudent laboratory practices are essential to minimize

exposure and ensure safety.

Inhalation: The solid form has low volatility, minimizing inhalation risk. However, if heated or

aerosolized, inhalation of the vapors or fine particles may cause respiratory tract irritation.

Skin and Eye Contact: Direct contact with the solid may cause mild skin or eye irritation. It is

crucial to wear appropriate personal protective equipment (PPE).

Ingestion: Ingestion is not a typical route of occupational exposure but may cause

gastrointestinal irritation.

What personal protective equipment (PPE) should I use when handling 1-Tetratriacontanol?

To ensure your safety, the following PPE is recommended:

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

Hand Protection: Wear chemically resistant gloves, such as nitrile gloves.

Body Protection: A standard laboratory coat is sufficient for most procedures.

Respiratory Protection: Not typically required for handling the solid at room temperature. If

there is a potential for generating dust or aerosols, a NIOSH-approved particulate respirator
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should be used.

Section 2: Storage and Stability
Proper storage is critical to maintaining the integrity and efficacy of 1-Tetratriacontanol for

your experiments.

What are the recommended storage conditions for solid 1-Tetratriacontanol?

1-Tetratriacontanol should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[3] The recommended storage temperature is generally at room temperature,

around +20°C.[3] Avoid exposure to direct sunlight and heat sources to prevent degradation.

Is 1-Tetratriacontanol sensitive to air or moisture?

While generally stable, long-chain alcohols can be susceptible to slow oxidation over extended

periods, especially when exposed to light and air. It is good practice to store the compound

under an inert atmosphere (e.g., argon or nitrogen) for long-term storage to minimize potential

degradation. Keeping the container tightly sealed will also prevent moisture absorption.

What are the signs of degradation?

Visual inspection can sometimes indicate degradation. A change in color from white to

yellowish or a noticeable change in the material's texture could suggest decomposition. For

quantitative assessment, analytical techniques such as Gas Chromatography (GC) or High-

Performance Liquid Chromatography (HPLC) can be employed to check for the presence of

impurities.

Section 3: Troubleshooting Guide - Dissolution and
Use
One of the most common challenges encountered with high-molecular-weight, waxy solids like

1-Tetratriacontanol is achieving complete dissolution.

I am having difficulty dissolving solid 1-Tetratriacontanol. What solvents should I use?
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Due to its long, non-polar alkyl chain, 1-Tetratriacontanol has very limited solubility in polar

solvents like water and ethanol. It is slightly soluble in non-polar organic solvents, and its

solubility generally increases with temperature.

Recommended Solvents: Chloroform, hexane, and toluene are often used.[4] Solubility in

these solvents is typically low at room temperature but can be significantly improved by

gentle heating.

Procedure for Dissolution:

Weigh the desired amount of solid 1-Tetratriacontanol into a suitable flask.

Add a small volume of the chosen non-polar solvent.

Gently warm the mixture in a water bath or on a hot plate with magnetic stirring. Caution:

Ensure adequate ventilation and avoid open flames, as many organic solvents are

flammable.

Continue to add the solvent portion-wise with heating and stirring until the solid is

completely dissolved.

My solution of 1-Tetratriacontanol is cloudy or has precipitated upon cooling. What should I

do?

This is a common issue due to the compound's tendency to crystallize out of solution as the

temperature decreases.

Re-dissolution: Gently reheat the solution while stirring to redissolve the precipitate.

Maintain Temperature: For experiments requiring the compound to be in solution, it may be

necessary to maintain the solution at an elevated temperature using a heated water bath or

a similar setup.

Solvent Choice: If precipitation remains an issue, consider experimenting with different non-

polar solvents or solvent mixtures to find a system that provides better solubility at your

desired working temperature.
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How can I confirm the concentration of my 1-Tetratriacontanol solution?

Given the challenges with dissolution, it is good practice to verify the concentration of your

stock solutions.

Gravimetric Analysis: A known volume of the solution can be evaporated to dryness, and the

mass of the remaining solid can be measured.

Chromatographic Methods: Techniques like GC with a Flame Ionization Detector (FID) or

HPLC with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD) can be

used to quantify the concentration against a standard curve.

Section 4: Experimental Workflow Diagrams
To aid in visualizing key processes, the following diagrams illustrate recommended workflows.

Handling Protocol

Storage Protocol

Receive 1-Tetratriacontanol Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Weigh Solid in Ventilated Area Dissolve in Suitable Solvent

(with heating if necessary) Use in Experiment

Store in Tightly Sealed Container

Store remaining material

Receive and Inspect Container Ensure Proper Labeling Maintain Cool, Dry, Well-Ventilated Area
(Room Temperature, ~20°C)

Click to download full resolution via product page

Caption: Workflow for Handling and Storage of 1-Tetratriacontanol.

Caption: Decision Tree for Troubleshooting Dissolution Issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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